Cas no 31023-24-2 (3-Methylbutyrylcarnitine)

3-Methylbutyrylcarnitine structure
3-Methylbutyrylcarnitine structure
Product Name:3-Methylbutyrylcarnitine
CAS No:31023-24-2
Molecular Formula:C12H23NO4
Molecular Weight:245.31532
CID:53685
PubChem ID:329757684

3-Methylbutyrylcarnitine Properties

Names and Identifiers

    • 3-Methylbutyrylcarnitine
    • Isovalerylcarnitine
    • (R)-3-Carboxy-N,N,N-trimethyl-2-(3-methyl-1-oxobutoxy)-1-propanaminium inner salt
    • (3R)-3-(3-Methylbutanoyloxy)-4-(trimethylazaniumyl)butanoate
    • 3-(3-METHYLBUTANOYLOXY)-4-TRIMETHYLAMMONIO-BUTANOATE
    • Isovaleroyl Carnitine
    • isovaleryl L-carnitine
    • (2R)-3-Carboxy-N,N,N-trimethyl-2-(3-methyl-1-oxobutoxy)-1-propanaminium inner salt
    • L-Carnitine isovaleryl ester
    • iC5-Carnitine
    • 1-Propanaminium, 3-carboxy-N,N,N-trimethyl-2-(3-methyl-1-oxobutoxy)-, inner salt, (2R)-
    • 31023-24-2
    • Q27139117
    • AC-8957
    • O-3-methylbutanoyl-(R)-carnitine
    • (R)-3-((3-METHYLBUTANOYL)OXY)-4-(TRIMETHYLAMMONIO)BUTANOATE
    • UNII-CJS2BGX9TF
    • SCHEMBL464880
    • CJS2BGX9TF
    • NS00122208
    • C5IsovalerylL-Carnitine
    • AKOS015899861
    • LMFA07070077
    • CS-0059341
    • O-Isovaleryl-L-carnitine
    • C20826
    • MS-23473
    • Isovaleryl-L-carnitine, >=97.0% (TLC)
    • (3R)-3-[(3-methylbutanoyl)oxy]-4-(trimethylazaniumyl)butanoate
    • CHEBI:70819
    • HY-113221
    • isovaleryl-l-carnitine
    • DTXSID40953142
    • 1-Propanaminium, 3-carboxy-N,N,N-trimethyl-2-(3-methyl-1-oxobutoxy)-, inner salt, (R)-
    • AKOS015841719
    • 3-[(3-methylbutanoyl)oxy]-4-(trimethylammonio)butanoate
    • O-isovalerylcarnitine
    • LMFA07070076
    • CHEBI:73025
    • 3-(3-methylbutanoyloxy)-4-(trimethylazaniumyl)butanoate
    • SCHEMBL232682
    • 3-[(3-methylbutanoyl)oxy]-4-(trimethylazaniumyl)butanoate
    • Q27140242
    • IGQBPDJNUXPEMT-UHFFFAOYSA-N
    • ISOVALEROYL CARNITINE
    • G14519
    • InChIKey: IGQBPDJNUXPEMT-SNVBAGLBSA-N
    • Inchi: InChI=1S/C12H23NO4/c1-9(2)6-12(16)17-10(7-11(14)15)8-13(3,4)5/h9-10H,6-8H2,1-5H3/t10-/m1/s1
    • SMILES: CC(C)CC(O[C@H](CC([O-])=O)C[N+](C)(C)C)=O

Computed Properties

  • Exact Mass: 245.16300
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Rotatable Bond Count: 7
  • Monoisotopic Mass: 245.163
  • Heavy Atom Count: 17
  • Complexity: 263
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 1.6
  • Topological Polar Surface Area: 66.4A^2

Experimental Properties

  • LogP: -0.20950
  • PSA: 66.43000
  • Boiling Point: °Cat760mmHg
  • Flash Point: °Cat760mmHg
  • Optical Activity: [α]/D -23±2°, c = 1 in H2O

3-Methylbutyrylcarnitine Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P0032EB-5mg
1-Propanaminium, 3-carboxy-N,N,N-trimethyl-2-(3-methyl-1-oxobutoxy)-, inner salt, (2R)-
31023-24-2 99%
5mg
$147.00 2025-02-19
A2B Chem LLC
AB42275-5mg
1-Propanaminium, 3-carboxy-N,N,N-trimethyl-2-(3-methyl-1-oxobutoxy)-, inner salt, (2R)-
31023-24-2 ≥99.0%
5mg
$80.00
Aaron
AR0032MN-5mg
1-Propanaminium, 3-carboxy-N,N,N-trimethyl-2-(3-methyl-1-oxobutoxy)-, inner salt, (2R)-
31023-24-2
5mg
$83.00
Ambeed
A1465736-10mg
(R)-3-((3-Methylbutanoyl)oxy)-4-(trimethylammonio)butanoate
31023-24-2 98%
10mg
$100.0 2024-07-19
ChemScence
CS-0059341-5mg
Isovalerylcarnitine
31023-24-2 ≥99.0%
5mg
$100.0 2022-04-27
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
I920773-5mg
Isovaleryl-L-carnitine
31023-24-2 ≥94% (HPLC)
5mg
¥565.20
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.
ajce44906-5mg
Isovalerylcarnitine
31023-24-2 98%
5mg
¥981.00 2023-09-08
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd.
51371-10MG
Isovaleryl-L-carnitine
31023-24-2 ≥94.0% (HPLC)
10MG
¥601.44 2022-02-23

3-Methylbutyrylcarnitine Suppliers

Shanghai Aladdin Biochemical Technology Co., Ltd
Audited Supplier Audited Supplier
(CAS:31023-24-2)
MR./MRS.:A LA DING
Phone:
Email:anhua.mao@aladdin-e.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:31023-24-2)
MR./MRS.:TANG SI LEI
Phone:15026964105
Email:2881489226@qq.com

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Amadis Chemical Company Limited
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